Cas no 78907-17-2 (Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester)

Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester structure
78907-17-2 structure
Product Name:Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester
CAS No:78907-17-2
MF:C12H20O4
MW:228.284804344177
CID:533702
PubChem ID:12771352
Update Time:2025-04-19

Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester
    • methyl 3-(3-methoxy-3-oxopropyl)cyclohexane-1-carboxylate
    • 78907-17-2
    • DTXSID60509463
    • Inchi: 1S/C12H20O4/c1-15-11(13)7-6-9-4-3-5-10(8-9)12(14)16-2/h9-10H,3-8H2,1-2H3
    • InChI Key: RIFJCNKHKOGTNG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CCCC(CCC(=O)OC)C1)=O

Computed Properties

  • Exact Mass: 228.13615911g/mol
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.6Ų

Cyclohexanepropanoic acid, 3-(methoxycarbonyl)-, methyl ester Related Literature

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